Cas no 702650-31-5 (1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone)

• Product Name: 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• CAS No: 702650-31-5
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.4
• CID: 5519570
• PubChem ID: 2952694
• Update Time: 2025-05-20

1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• Ethanone, 1-[3-(3,4-dimethoxyphenyl)-4,5-dihydro-5-(2-thienyl)-1H-pyrazol-1-yl]-
• 1-(3-(3,4-Dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• WAY-272172
• F1471-0115
• Z57805410
• SCHEMBL10016497
• CHEMBL1412033
• AKOS000638676
• 1-[3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone
• MLS001206585
• G64598
• AKOS022096931
• 1-[3-(3,4-Dimethoxy-phenyl)-5-thiophen-2-yl-4,5-dihydro-pyrazol-1-yl]-ethanone
• 702650-31-5
• 1-(3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• SMR000523678
• STL357213
• 1-[3-(3,4-DIMETHOXYPHENYL)-5-(THIOPHEN-2-YL)-4,5-DIHYDROPYRAZOL-1-YL]ETHANONE

• Inchi： 1S/C17H18N2O3S/c1-11(20)19-14(17-5-4-8-23-17)10-13(18-19)12-6-7-15(21-2)16(9-12)22-3/h4-9,14H,10H2,1-3H3
• InChI Key： RNPSRUXKALCOTR-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2SC=CC=2)CC(C2=CC=C(OC)C(OC)=C2)=N1)C

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 476.8±55.0 °C(Predicted)
• pka: -1.09±0.70(Predicted)

Additional information on 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone

Introduction to 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone (CAS No. 702650-31-5)

1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 702650-31-5, belongs to a class of molecules that incorporate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone is characterized by the presence of a dihydropyrazole core, which is flanked by a thiophene ring and an electron-rich aromatic system consisting of a 3,4-dimethoxyphenyl group. This arrangement not only contributes to the compound's overall complexity but also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of multifunctional therapeutic agents that can modulate multiple biological pathways simultaneously. The structural features of 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone make it an attractive candidate for such applications. The dimethoxyphenyl group is known to enhance lipophilicity and metabolic stability, while the thiophene ring can contribute to binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The combination of the dihydropyrazole and thiophene moieties has been shown to exhibit activity against various bacterial and fungal strains. Furthermore, the dimethoxyphenyl group may contribute to enhanced bioavailability, making this compound a promising candidate for further development.

Recent studies have also explored the potential of 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone as a neuroprotective agent. The dihydropyrazole core is known to interact with several neurotransmitter systems, including serotonin and dopamine pathways. This suggests that this compound could have applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired product with high efficiency.

From a computational chemistry perspective, the molecular properties of 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone have been extensively studied using various modeling techniques. These studies have provided valuable insights into its binding interactions with potential biological targets. For instance, molecular docking simulations have revealed that this compound can bind effectively to enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone are also of great interest. Preliminary in vitro studies have indicated that this compound exhibits good solubility in both aqueous and lipid environments, which is crucial for its absorption and distribution within the body. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo.

In conclusion, 1-[5-(3,4-dimethoxyphenyl)-3-thiophen-2-ytl]-ethylpyazol-anon (CAS No. 70265031) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new biological activities and mechanisms of action associated with this molecule